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Compound of Interest

Compound Name: JC124

Cat. No.: B608174 Get Quote

For Immediate Reference: JC124 is a potent and selective NLRP3 inflammasome inhibitor

intended for research use only. Proper handling and disposal are crucial due to its potential

hazards. This document provides detailed procedures for the safe disposal of JC124, ensuring

the safety of laboratory personnel and minimizing environmental impact.

JC124, with CAS number 1638611-48-9, is characterized by its neuroprotective and anti-

inflammatory properties.[1][2][3][4] Due to its classification, specific protocols must be followed

for its disposal.

Key Chemical and Safety Data
A summary of essential quantitative data for JC124 is provided in the table below for easy

reference. This information is critical for safe handling and emergency preparedness.
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Property Value

Chemical Name
5-chloro-2-methoxy-N-(4-(N-

methylsulfamoyl)phenethyl)benzamide

CAS Number 1638611-48-9

Molecular Formula C₁₇H₁₉ClN₂O₄S

Molecular Weight 382.86 g/mol

Solubility Soluble in DMSO

Storage (Powder) -20°C for up to 3 years

Storage (In Solvent) -80°C for up to 1 year

Experimental Protocols: Disposal of JC124
The following step-by-step procedures are mandatory for the disposal of JC124 and its

contaminated materials. These protocols are designed to mitigate risks associated with the

handling of this potent research chemical.

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, all personnel must be equipped with the following

PPE:

Gloves: Chemical-resistant gloves (nitrile or neoprene).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: A properly fitted respirator is required if handling the powder form

outside of a certified chemical fume hood.

Disposal of Unused JC124 Powder
Collection: Carefully collect all unused JC124 powder in a clearly labeled, sealed container.

The container must be compatible with chemical waste.
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Labeling: The waste container must be labeled as "Hazardous Chemical Waste" and include

the name "JC124," the CAS number, and the approximate quantity.

Storage: Store the sealed waste container in a designated, secure hazardous waste

accumulation area, away from incompatible materials.

Professional Disposal: Arrange for pick-up and disposal by a certified hazardous waste

management company. Do not attempt to dispose of JC124 powder in regular trash or down

the drain.

Disposal of JC124 Solutions
Solvent Consideration: JC124 is typically dissolved in Dimethyl Sulfoxide (DMSO). The

disposal procedure must account for both the JC124 and the solvent.

Collection: Collect all JC124 solutions in a labeled, leak-proof container designated for

halogenated organic waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the names of

all constituents (JC124 and DMSO), and their approximate concentrations.

Professional Disposal: The container should be sent for incineration by a licensed hazardous

waste disposal service. Under no circumstances should JC124 solutions be poured down

the sink.

Disposal of Contaminated Materials
Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated

sharps container.

Labware: Glassware and plasticware contaminated with JC124 should be rinsed with a

suitable solvent (e.g., ethanol or acetone), and the rinsate collected as hazardous waste.

After rinsing, the labware can be washed according to standard laboratory procedures.

PPE and Absorbents: Contaminated gloves, bench paper, and other solid waste should be

collected in a sealed bag and disposed of as hazardous chemical waste.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of JC124.
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JC124 Disposal Workflow
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Caption: Logical workflow for the safe disposal of JC124 in various forms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b608174?utm_src=pdf-custom-synthesis
https://www.glpbio.com/jc124.html
https://www.medchemexpress.com/jc124.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6842943/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7728307/
https://www.benchchem.com/product/b608174#jc124-proper-disposal-procedures
https://www.benchchem.com/product/b608174#jc124-proper-disposal-procedures
https://www.benchchem.com/product/b608174#jc124-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608174?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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